molecular formula C6H12O15P3 · 3Na B1154719 D-myo-Inositol-1,3,5-triphosphate (sodium salt)

D-myo-Inositol-1,3,5-triphosphate (sodium salt)

Cat. No. B1154719
M. Wt: 486
InChI Key: ANXBQFAILIJMCK-IKPCLEFSSA-K
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

D-myo-Inositol-1,3,5-phosphate (Ins(1,3,5)P3) is a member of the inositol phosphate (InsP) family of second messengers that play a critical role in the transmission of cellular signals. The most studied InsP, Ins(1,4,5)P3 is a second messenger produced in cells by phospholipase C (PLC)-mediated hydrolysis of phosphatidylinositol-4,5-biphosphate. Binding of Ins(1,4,5)P3 to its receptor on the endoplasmic reticulum results in opening of the calcium channels and an increase in intracellular calcium. Ins(1,3,5)P3 (tested as the meso compound) is 50-fold less potent than Ins(1,4,5)P3 at initiating Ca

Scientific Research Applications

Inhibition of Dystrophic Calcifications

Research indicates that dietary myo-inositol hexaphosphate (InsP6) can prevent dystrophic calcification in soft tissues. A study conducted on Wistar rats showed that the presence of myo-inositol hexaphosphate in plasma at normal concentrations inhibited the development of dystrophic calcifications in soft tissues, demonstrating its potential as an inhibitor of calcium salt crystallization (Grases et al., 2004).

Alveolar Apoptosis and Pulmonary Edema Reduction

D-myo-inositol-1,2,6-trisphosphate (IP3) is noted for its anti-inflammatory and antiedematous effects in the lung. It plays a crucial role in reducing alveolar apoptosis and pulmonary edema in neonatal lung injury, particularly by suppressing the enzyme acid sphingomyelinase (aSMase) (Preuss et al., 2012).

Postoperative Analgesia

Inositol-1,2,6-trisphosphate has been evaluated for its analgesic effects. A study involving patients undergoing cholecystectomy demonstrated that inositol-1,2,6-trisphosphate significantly reduced postoperative pain and opioid analgesic requirements during the first postoperative days, indicating its potent and long-lasting analgesic effect possibly due to its antiinflammatory properties (Tarnow et al., 1998).

Genetic Determinants of Plasma Inositol Status

Research has explored the potential genetic regulation of circulating myo-inositol status. Although the study did not identify genome-wide significant associations, it suggested the possibility of modulation of plasma myo-inositol in young adults by variation in the SLC5A11 gene (Weston et al., 2022).

Cognitive Ability in Down Syndrome

Studies have also linked myo-inositol levels in the hippocampus with cognitive ability, particularly in adults with Down syndrome. Increased brain concentration of myo-inositol was found to be significantly negatively correlated with overall cognitive ability in individuals with Down syndrome (Beacher et al., 2005).

properties

Product Name

D-myo-Inositol-1,3,5-triphosphate (sodium salt)

Molecular Formula

C6H12O15P3 · 3Na

Molecular Weight

486

InChI

InChI=1S/C6H15O15P3.3Na/c7-1-4(19-22(10,11)12)2(8)6(21-24(16,17)18)3(9)5(1)20-23(13,14)15;;;/h1-9H,(H2,10,11,12)(H2,13,14,15)(H2,16,17,18);;;/q;3*+1/p-3/t1-,2-,3-,4?,5?,6?;;;

InChI Key

ANXBQFAILIJMCK-IKPCLEFSSA-K

SMILES

O[C@@H]1[C@H](OP([O-])(O)=O)[C@@H](O)[C@H](OP([O-])(O)=O)[C@@H](O)[C@@H]1OP([O-])(O)=O.[Na+].[Na+].[Na+]

synonyms

Ins(1,3,5)P3 (sodium salt); 1,3,5-IP3 (sodium salt)

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
D-myo-Inositol-1,3,5-triphosphate (sodium salt)
Reactant of Route 2
Reactant of Route 2
D-myo-Inositol-1,3,5-triphosphate (sodium salt)
Reactant of Route 3
Reactant of Route 3
D-myo-Inositol-1,3,5-triphosphate (sodium salt)
Reactant of Route 4
D-myo-Inositol-1,3,5-triphosphate (sodium salt)
Reactant of Route 5
D-myo-Inositol-1,3,5-triphosphate (sodium salt)
Reactant of Route 6
D-myo-Inositol-1,3,5-triphosphate (sodium salt)

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.